Cas no 1894722-92-9 (8-methyl-1,2-dihydrospiro3,1-benzoxazine-4,3'-pyrrolidine-2-one)

8-Methyl-1,2-dihydrospiro[3,1-benzoxazine-4,3'-pyrrolidine]-2-one is a spirocyclic compound featuring a benzoxazine-pyrrolidinone framework, which exhibits structural versatility for pharmaceutical and synthetic applications. Its fused heterocyclic system offers potential as a scaffold for bioactive molecule development, particularly in medicinal chemistry. The presence of both benzoxazine and pyrrolidinone moieties enhances its utility as an intermediate in the synthesis of complex nitrogen-containing compounds. The spirojunction confers rigidity, potentially improving binding selectivity in drug design. This compound may serve as a precursor for CNS-targeting agents due to its structural resemblance to pharmacologically active motifs. Its synthetic accessibility and functional group compatibility further underscore its value in organic and medicinal chemistry research.
8-methyl-1,2-dihydrospiro3,1-benzoxazine-4,3'-pyrrolidine-2-one structure
1894722-92-9 structure
Product Name:8-methyl-1,2-dihydrospiro3,1-benzoxazine-4,3'-pyrrolidine-2-one
CAS No:1894722-92-9
MF:C12H14N2O2
MW:218.251762866974
CID:5784526
PubChem ID:117103613
Update Time:2025-10-21

8-methyl-1,2-dihydrospiro3,1-benzoxazine-4,3'-pyrrolidine-2-one Chemical and Physical Properties

Names and Identifiers

    • 8-methyl-1,2-dihydrospiro[3,1-benzoxazine-4,3'-pyrrolidine]-2-one
    • EN300-1124590
    • 1894722-92-9
    • 8-methyl-1,2-dihydrospiro3,1-benzoxazine-4,3'-pyrrolidine-2-one
    • Inchi: 1S/C12H14N2O2/c1-8-3-2-4-9-10(8)14-11(15)16-12(9)5-6-13-7-12/h2-4,13H,5-7H2,1H3,(H,14,15)
    • InChI Key: OEJMGRSBVTYOSB-UHFFFAOYSA-N
    • SMILES: O1C(NC2C(C)=CC=CC=2C21CNCC2)=O

Computed Properties

  • Exact Mass: 218.105527694g/mol
  • Monoisotopic Mass: 218.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 50.4Ų

8-methyl-1,2-dihydrospiro3,1-benzoxazine-4,3'-pyrrolidine-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1124590-0.05g
8-methyl-1,2-dihydrospiro[3,1-benzoxazine-4,3'-pyrrolidine]-2-one
1894722-92-9 95%
0.05g
$1224.0 2023-10-26
Enamine
EN300-1124590-0.1g
8-methyl-1,2-dihydrospiro[3,1-benzoxazine-4,3'-pyrrolidine]-2-one
1894722-92-9 95%
0.1g
$1283.0 2023-10-26
Enamine
EN300-1124590-0.25g
8-methyl-1,2-dihydrospiro[3,1-benzoxazine-4,3'-pyrrolidine]-2-one
1894722-92-9 95%
0.25g
$1341.0 2023-10-26
Enamine
EN300-1124590-0.5g
8-methyl-1,2-dihydrospiro[3,1-benzoxazine-4,3'-pyrrolidine]-2-one
1894722-92-9 95%
0.5g
$1399.0 2023-10-26
Enamine
EN300-1124590-1.0g
8-methyl-1,2-dihydrospiro[3,1-benzoxazine-4,3'-pyrrolidine]-2-one
1894722-92-9
1g
$1458.0 2023-06-09
Enamine
EN300-1124590-2.5g
8-methyl-1,2-dihydrospiro[3,1-benzoxazine-4,3'-pyrrolidine]-2-one
1894722-92-9 95%
2.5g
$2856.0 2023-10-26
Enamine
EN300-1124590-5.0g
8-methyl-1,2-dihydrospiro[3,1-benzoxazine-4,3'-pyrrolidine]-2-one
1894722-92-9
5g
$4226.0 2023-06-09
Enamine
EN300-1124590-10.0g
8-methyl-1,2-dihydrospiro[3,1-benzoxazine-4,3'-pyrrolidine]-2-one
1894722-92-9
10g
$6266.0 2023-06-09
Enamine
EN300-1124590-1g
8-methyl-1,2-dihydrospiro[3,1-benzoxazine-4,3'-pyrrolidine]-2-one
1894722-92-9 95%
1g
$1458.0 2023-10-26
Enamine
EN300-1124590-5g
8-methyl-1,2-dihydrospiro[3,1-benzoxazine-4,3'-pyrrolidine]-2-one
1894722-92-9 95%
5g
$4226.0 2023-10-26

Additional information on 8-methyl-1,2-dihydrospiro3,1-benzoxazine-4,3'-pyrrolidine-2-one

Professional Introduction to Compound with CAS No. 1894722-92-9 and Product Name: 8-methyl-1,2-dihydrospiro3,1-benzoxazine-4,3'-pyrrolidine-2-one

The compound with the CAS number 1894722-92-9 and the product name 8-methyl-1,2-dihydrospiro3,1-benzoxazine-4,3'-pyrrolidine-2-one represents a fascinating molecule in the realm of chemical and pharmaceutical research. This spirocyclic structure, featuring a unique combination of benzoxazine and pyrrolidine moieties, has garnered significant attention due to its potential biological activities and structural complexity. The presence of a methyl group at the 8-position further modulates its pharmacophoric properties, making it a subject of intense study in medicinal chemistry.

In recent years, the exploration of spirocyclic compounds has expanded dramatically, driven by their ability to exhibit enhanced binding affinity and selectivity in biological targets. The spiro3,1-benzoxazine core is particularly noteworthy for its rigid framework, which can be engineered to optimize interactions with protein receptors. This structural motif has been incorporated into various drug candidates targeting neurological disorders, cancer, and inflammatory conditions. The 4,3'-pyrrolidine ring system adds an additional layer of complexity, providing a hydrogen bonding network that can be exploited for improved pharmacokinetic profiles.

Recent studies have highlighted the significance of 8-methyl-1,2-dihydrospiro3,1-benzoxazine-4,3'-pyrrolidine-2-one in the development of novel therapeutic agents. Researchers have demonstrated its potential as a scaffold for inhibiting enzymes involved in metabolic pathways relevant to diabetes and obesity. The benzoxazine moiety is known for its ability to form stable hydrogen bonds with aromatic residues in protein active sites, while the pyrrolidine ring contributes to solubility and metabolic stability. This combination makes it an attractive candidate for further optimization.

The synthesis of this compound involves intricate multi-step organic transformations that require precise control over reaction conditions. The spirocyclic connection between the benzoxazine and pyrrolidine units is particularly challenging to achieve without side reactions or decomposition. Advances in catalytic methods have enabled more efficient routes to these complex structures, reducing the reliance on harsh reagents and improving overall yields. Such methodologies are crucial for scaling up production while maintaining high purity standards.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding modes of this compound with biological targets. The three-dimensional structure of 8-methyl-1,2-dihydrospiro3,1-benzoxazine-4,3'-pyrrolidine-2-one has been meticulously mapped using techniques such as X-ray crystallography and NMR spectroscopy. These data have informed the design of derivatives with enhanced potency and reduced toxicity. The methyl substituent at position 8 plays a critical role in fine-tuning these interactions by influencing both steric hindrance and electronic properties.

In clinical settings, early-phase trials have shown promising results when this compound is tested against specific disease models. Its ability to modulate key signaling pathways has led to improved outcomes in preclinical studies involving inflammation and neurodegeneration. While further research is needed to fully elucidate its mechanism of action and long-term safety profile, these preliminary findings underscore its therapeutic potential. The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like this one by predicting their biological activity with remarkable accuracy.

The future directions for research on 8-methyl-1,2-dihydrospiro3,1-benzoxazine-4,3'-pyrrolidine-2-one include exploring its role in modulating immune responses and its potential applications in antiviral therapies. The unique structural features of this molecule make it well-suited for interacting with viral proteases or integrases without cross-reacting with host enzymes. Additionally, researchers are investigating how modifications to the core scaffold can enhance bioavailability and tissue penetration, paving the way for novel formulations that could address unmet medical needs.

Environmental considerations also play a significant role in modern drug development。 Sustainable synthetic routes that minimize waste generation are being prioritized alongside traditional methods。 Green chemistry principles have been applied to optimize processes involving this compound, ensuring compliance with regulatory standards while reducing ecological impact。 This holistic approach reflects broader industry efforts toward responsible innovation。

Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are essential for advancing our understanding of this compound’s potential。 Open science initiatives, such as shared databases of chemical properties, facilitate knowledge exchange and accelerate progress。 By leveraging interdisciplinary expertise, researchers can overcome challenges associated with complex molecular systems like 8-methyl-1,2-dihydrospiro3,1-benzoxazine-4,3'-pyrrolidine-2-one。

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.